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Compound of Interest

Compound Name: Boc-D-Allylglycine

Cat. No.: B1330942 Get Quote

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of Boc-D-Allylglycine. Adherence to these procedures is

critical for ensuring personal safety and maintaining a secure laboratory environment. This

guidance is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Boc-D-Allylglycine was not located, the

following PPE recommendations are based on best practices for handling similar Boc-protected

amino acids and related chemical compounds. A thorough risk assessment should be

conducted before handling this compound.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required to

protect against splashes.[1]

Face Shield

To be worn in addition to safety

goggles when there is a

significant risk of splashing,

such as during bulk transfers.

[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[3] It is

important to consult the glove

manufacturer's compatibility

chart for breakthrough times.

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required.[3] For

procedures with a higher

splash risk, a chemical-

resistant apron is advised.[3]

Respiratory Protection Fume Hood

All handling of Boc-D-

Allylglycine, especially in

powdered form or when

preparing solutions, should

occur within a certified

chemical fume hood.[3][4][5]

Respirator

If a fume hood is not available

or insufficient, a NIOSH-

approved respirator with an

appropriate particulate filter

may be necessary.[4]
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Proper handling from receipt to disposal is crucial for both safety and maintaining the integrity

of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Boc-D-Allylglycine in a tightly sealed container in a cool, dry, and well-ventilated

area.[5] Recommended storage temperature is typically 2-8°C.[6][7]

2. Preparation and Weighing:

All preparation and weighing activities should be conducted in a certified chemical fume

hood to minimize inhalation exposure.[3][4][5]

Before handling, ensure all necessary PPE is correctly worn.

Use appropriate tools (e.g., spatula, weigh paper) to handle the compound, minimizing the

creation of dust if it is in solid form.

3. Experimental Use:

All experimental procedures involving Boc-D-Allylglycine should be carried out within a

chemical fume hood.

Ensure all glassware and equipment are clean and dry before use.

Keep containers of Boc-D-Allylglycine closed when not in use.

4. Spill Management:

Minor Spills: In the event of a small spill, absorb the material with an inert absorbent material

(e.g., vermiculite, sand).[3][5] Place the contaminated material in a sealed, labeled container

for hazardous waste disposal.[3][5]

Major Spills: For larger spills, evacuate the immediate area and contact your institution's

Environmental Health and Safety (EHS) department.
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5. First Aid Measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water and remove

any contaminated clothing.[8]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[8]

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen.

Consult a physician.[8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[8]

Disposal Plan
Proper disposal of Boc-D-Allylglycine and any associated waste is essential to prevent

environmental contamination and comply with regulations.

1. Unused Compound:

Dispose of unused or unwanted Boc-D-Allylglycine as hazardous chemical waste.

The compound should be in a properly labeled and sealed container.

2. Contaminated Materials:

Any materials that have come into contact with Boc-D-Allylglycine, such as gloves,

absorbent pads, weigh paper, and pipette tips, should be considered hazardous waste.[4][5]

Collect these materials in a designated and clearly labeled hazardous waste container.[4][5]

3. Solutions:

Aqueous and organic solutions containing Boc-D-Allylglycine should be collected in

separate, appropriate hazardous waste containers.[3]

Do not pour any solutions containing this compound down the drain.[3]
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4. Final Disposal:

All waste must be disposed of through a licensed chemical waste disposal service, following

all federal, state, and local environmental regulations.[5]

Procedural Workflow
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Caption: Workflow for safe handling and disposal of Boc-D-Allylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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